Cas no 2137980-80-2 (2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid)

• Product Name: 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid
• CAS No: 2137980-80-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6326275
• PubChem ID: 165956173
• Update Time: 2025-05-30

2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137980-80-2
• 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid
• EN300-803540

• Inchi： 1S/C10H14N2O3/c1-4-12-6-8(10(13)14)11-9(12)7(3)15-5-2/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： PZFDLCMUXMEZIY-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=NC(C(=O)O)=CN1CC

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid

Introduction to 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid (CAS No. 2137980-80-2)

2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2137980-80-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a 1H-imidazole core and an ethoxyethenyl side chain, has garnered attention due to its structural complexity and potential biological activities. The presence of both an ethyl group and a carboxylic acid moiety further enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The imidazole ring is a heterocyclic aromatic compound that plays a crucial role in various biological processes. Its stability and reactivity make it an ideal platform for drug design, particularly in the synthesis of antifungal, antiviral, and anticancer agents. In the case of 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid, the substitution pattern at the 4-position with a carboxylic acid group introduces additional functionalization possibilities, enabling further derivatization to explore different pharmacological profiles.

Recent advancements in drug discovery have highlighted the importance of molecules with multifunctional properties. The ethoxyethenyl side chain in this compound suggests potential interactions with biological targets such as enzymes and receptors. This feature is particularly relevant in the context of developing targeted therapies, where specific molecular interactions can lead to enhanced efficacy and reduced side effects. The compound’s ability to undergo various chemical transformations, including esterification, amidation, and coupling reactions, makes it a promising candidate for medicinal chemistry libraries.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The structural motif of 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid aligns well with current trends toward designing molecules with improved pharmacokinetic properties. For instance, the incorporation of an ethyl group can influence solubility and metabolic stability, while the carboxylic acid functionality allows for salt formation, which is often critical for oral bioavailability.

One area where this compound shows particular promise is in the development of immunomodulatory agents. Imidazole derivatives have been extensively studied for their ability to modulate immune responses, particularly in conditions involving inflammation and autoimmunity. The specific arrangement of functional groups in 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid may enable it to interact with key immune pathways, offering a potential therapeutic window for diseases such as rheumatoid arthritis or inflammatory bowel disease. Preliminary computational studies suggest that this molecule could exhibit inhibitory activity against certain enzymes involved in pro-inflammatory signaling cascades.

The synthesis of 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions to form the imidazole ring, followed by selective functionalization at the 4-position to introduce the carboxylic acid group. The ethoxyethenyl side chain is often introduced via vinylation or alkoxylation reactions, which require precise control over reaction conditions to ensure high yield and purity.

In terms of applications beyond pharmaceuticals, this compound has potential uses in material science and agrochemicals. For example, its structural features could make it suitable for designing novel polymers or coatings with enhanced durability and chemical resistance. Additionally, derivatives of imidazole derivatives are known to exhibit herbicidal or fungicidal properties, suggesting that modifications of this core structure could lead to environmentally friendly crop protection agents.

The regulatory landscape for new chemical entities like 2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid is stringent but well-established. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough toxicological assessments are essential steps before any clinical trials can commence. Collaborative efforts between academic researchers and industry partners are crucial for translating laboratory findings into viable drug candidates. The compound’s unique structural features provide opportunities for patentable innovations, which are critical for fostering investment in drug development.

Future research directions may focus on exploring analogs of this compound to optimize its pharmacological profile further. Techniques such as structure-based drug design (SBDD) and high-throughput screening (HTS) can be employed to identify modifications that enhance binding affinity or selectivity against target proteins. Additionally, computational modeling techniques like molecular dynamics (MD) simulations can provide insights into how this molecule interacts with biological membranes or enzymes at an atomic level.

The role of computational chemistry in modern drug discovery cannot be overstated. By leveraging powerful algorithms and large datasets, researchers can predict properties like solubility, metabolic stability, and binding affinity long before synthesizing physical samples. This accelerates the screening process significantly compared to traditional trial-and-error methods alone.

In conclusion,2-(1-ethoxyethenyl)-1-ethyl-1H-imidazole-4-carboxylic acid (CAS No. 2137980-80-2) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents with broad applications across medicine and industry alike。 Its unique combination of functional groups positions it as a versatile scaffold for further exploration by medicinal chemists worldwide。